Cas no 878001-05-9 (Thiazole,4-(3-buten-1-yl)-)

Thiazole,4-(3-buten-1-yl)- structure
Thiazole,4-(3-buten-1-yl)- structure
Product Name:Thiazole,4-(3-buten-1-yl)-
CAS No:878001-05-9
MF:C7H9NS
MW:139.218060255051
CID:710122
Update Time:2024-01-31

Thiazole,4-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole,4-(3-buten-1-yl)-
    • 4-(3-Buten-1-yl)-1,3-thiazole
    • 4-(but-3-enyl)thiazole
    • Thiazole, 4-(3-buten-1-yl)-
    • Inchi: 1S/C7H9NS/c1-2-3-4-7-5-9-6-8-7/h2,5-6H,1,3-4H2
    • InChI Key: QARCGCSWIQTGOH-UHFFFAOYSA-N
    • SMILES: S1C=C(CCC=C)N=C1

Computed Properties

  • Exact Mass: 139.046
  • Monoisotopic Mass: 139.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 41.13000
  • LogP: 2.26170
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